Cas no 763102-63-2 (1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro-)

1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro- structure
763102-63-2 structure
Product Name:1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro-
CAS No:763102-63-2
MF:C7H4F5NO
MW:213.104779243469
CID:4177353
Update Time:2025-04-03

1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro-
    • Inchi： 1S/C7H4F5NO/c8-4-3(5(13)14)6(9,10)1-2-7(4,11)12/h1-2H,(H2,13,14)
    • InChI Key： SCITVSLZBRDSEY-UHFFFAOYSA-N
    • SMILES： C1(C(N)=O)C(F)(F)C=CC(F)(F)C=1F

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 224.6±40.0 °C(Predicted)
  • pka: 14.63±0.60(Predicted)

1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro- Production Method

Production Method 1

55-21-0 55-21-0
763102-63-2 763102-63-2
455-37-8 455-37-8
85118-03-2 85118-03-2
763102-62-1 763102-62-1
Reaction Conditions
1.1 Reagents: Hydrofluoric acid Solvents: Diethyl ether ,  Acetone ;  19 h, -5 °C
1.2 Reagents: Sodium fluoride Solvents: Diethyl ether ;  neutralized
Reference
Electrochemical fluorination of benzamide and acetanilide in anhydrous HF and in acetonitrile
Shainyan, B. A.; Danilevich, Yu. S.; Grigor'eva, A. A.; Chuvashev, Yu. A., Russian Journal of Organic Chemistry (Translation of Zhurnal Organicheskoi Khimii), 2004, 40(4), 513-517

1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro- Raw materials

1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro- Preparation Products

1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro- Related Literature

763102-63-2 (1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro-) Related Products

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD